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Compound of Interest

Compound Name: Hdac-IN-37

Cat. No.: B12418212 Get Quote

Disclaimer: Specific safety and disposal information for a compound labeled "Hdac-IN-37" is

not publicly available. The following guidelines are based on general best practices for the

disposal of hazardous research chemicals and data from the safety data sheet (SDS) of a

structurally similar histone deacetylase inhibitor, HDAC-IN-33. Researchers must consult their

institution's Environmental Health and Safety (EHS) office for specific protocols and comply

with all local, state, and federal regulations.

This guide provides essential logistical and safety information for researchers, scientists, and

drug development professionals on the proper disposal procedures for Hdac-IN-37, a

presumed histone deacetylase (HDAC) inhibitor used in laboratory research. Adherence to

these procedures is critical for ensuring personnel safety and environmental protection.

I. Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling Hdac-IN-37, it is crucial to understand its potential hazards. Based on the

available data for similar compounds, Hdac-IN-37 should be treated as a hazardous

substance.

Table 1: Summary of Hazard Information and Required PPE (Based on HDAC-IN-33 SDS)
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Category Description Reference

GHS Classification

Acute toxicity, Oral (Category

4), H302 Harmful if swallowed.

Acute aquatic toxicity

(Category 1), H400. Chronic

aquatic toxicity (Category 1),

H410.

[1]

Signal Word Warning [2]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Eye Protection
Safety goggles with side-

shields.
[1]

Hand Protection Protective gloves (e.g., nitrile). [1]

Skin and Body Protection
Impervious clothing, such as a

lab coat.
[1]

Respiratory Protection

A suitable respirator should be

used if dust or aerosols are

generated.

[1]

Engineering Controls

Use in a well-ventilated area,

preferably in a chemical fume

hood. An accessible safety

shower and eyewash station

must be available.

[1]

II. Step-by-Step Disposal Procedures
The proper disposal of Hdac-IN-37 involves a series of steps to ensure the safety of laboratory

personnel and compliance with environmental regulations.

1. Waste Segregation and Collection:

Do not dispose of Hdac-IN-37 down the sink or in the regular trash.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://dcchemicals.com/msds/MSDS_DC48837.html
https://cdn.caymanchem.com/cdn/msds/10006392m.pdf
https://dcchemicals.com/msds/MSDS_DC48837.html
https://dcchemicals.com/msds/MSDS_DC48837.html
https://dcchemicals.com/msds/MSDS_DC48837.html
https://dcchemicals.com/msds/MSDS_DC48837.html
https://dcchemicals.com/msds/MSDS_DC48837.html
https://dcchemicals.com/msds/MSDS_DC48837.html
https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all waste containing Hdac-IN-37, including pure compound, solutions, and

contaminated materials, in a designated hazardous waste container.[3][4]

Avoid mixing Hdac-IN-37 with incompatible materials such as strong acids, strong bases, or

strong oxidizing/reducing agents.[1]

2. Container Selection and Labeling:

Use a sturdy, leak-proof container that is chemically compatible with Hdac-IN-37.[4][5]

The container must be kept closed at all times except when adding waste.[4][5]

Label the waste container clearly with "Hazardous Waste," the full chemical name ("Hdac-IN-
37"), and a list of all components and their approximate concentrations.

3. Disposal of Contaminated Materials:

Solid Waste: Items such as gloves, weigh boats, and paper towels that are contaminated

with Hdac-IN-37 should be collected in the designated solid hazardous waste container.

Liquid Waste: Solutions containing Hdac-IN-37 should be collected in a designated liquid

hazardous waste container.

Sharps: Needles, syringes, or other sharps contaminated with Hdac-IN-37 must be disposed

of in a designated sharps container for hazardous chemical waste.

4. Empty Container Disposal:

Thoroughly empty the original Hdac-IN-37 container.

Triple rinse the empty container with a suitable solvent. The first rinseate must be collected

as hazardous waste.[3][4]

After triple rinsing, obliterate or deface the original label.[3][4]

Dispose of the rinsed container according to your institution's guidelines for clean lab glass

or plastic.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48837.html
https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://www.benchchem.com/product/b12418212?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area.

Ensure the storage area has secondary containment to capture any potential leaks.[4]

Do not accumulate more than 55 gallons of hazardous waste in the laboratory.[5]

6. Arranging for Waste Pickup:

Once the waste container is full, or if you are approaching the accumulation limit, contact

your institution's EHS department to schedule a waste pickup.

III. Emergency Procedures
In the event of a spill or exposure, follow these procedures:

Spill:

Alert others in the area.

If the spill is small and you are trained to handle it, wear appropriate PPE, contain the spill

with an absorbent material, and collect the material in a sealed container for disposal as

hazardous waste.

For large spills, evacuate the area and contact your institution's EHS or emergency

response team immediately.

Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[6]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[6]
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Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.[6]

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Hdac-
IN-37 and associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HDAC-IN-33|MSDS [dcchemicals.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

5. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]

6. media.laballey.com [media.laballey.com]

To cite this document: BenchChem. [A Guide to the Safe Disposal of Hdac-IN-37].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418212#hdac-in-37-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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